Cas no 195209-93-9 (Propanedioic acid,2-chloro-, 1,3-bis(1-methylethyl) ester)

• Product Name: Propanedioic acid,2-chloro-, 1,3-bis(1-methylethyl) ester
• CAS No: 195209-93-9
• MF: C₉H₁₅ClO₄
• MW: 222.666002511978
• CID: 116731
• PubChem ID: 7019536
• Update Time: 2025-04-18

Propanedioic acid,2-chloro-, 1,3-bis(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-chloro-, 1,3-bis(1-methylethyl) ester
• dipropan-2-yl 2-chloropropanedioate
• DIISOPROPYL CHLOROMALONATE
• Chloromalonic acid diisopropyl ester
• Propanedioic acid, chloro-, bis(1-methylethyl) ester
• DTXSID60941288
• Dipropan-2-yl chloropropanedioatato
• diisopropyl 2-chloromalonate
• Diisopropylchloromalonate
• 195209-93-9
• FT-0624996
• DIISOPROPYL CHLOROMALONATE: TECH., 90%

• Inchi： 1S/C9H15ClO4/c1-5(2)13-8(11)7(10)9(12)14-6(3)4/h5-7H,1-4H3
• InChI Key： KQGSTSBVCSPBCN-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OC(C)C)C(=O)OC(C)C

Computed Properties

• Exact Mass: 222.06600
• Monoisotopic Mass: 222.0658866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Boiling Point: 82-84°C 1mm
• PSA: 52.60000
• LogP: 1.49700

Propanedioic acid,2-chloro-, 1,3-bis(1-methylethyl) ester Security Information

• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34